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Compound of Interest

Compound Name:
Amyloid b-Protein (1-14)

Trifluoroacetate

CAS No.: 186319-74-4

Cat. No.: B1496796

Get Quote

The Aβ(1-14) Model System: Isolating the
Electrostatic Anchor
Introduction: Why Aβ(1-14)?
In the study of Alzheimer’s Disease (AD), the interaction between Amyloid-

(A

) and neuronal membranes is a critical pathological event.[1][2][3][4] However, studying full-
length A

(1-40/42) is complicated by its rapid, heterogeneous aggregation and simultaneous membrane
insertion.[1]

A

(1-14) (Sequence: Asp-Ala-Glu-Phe-Arg-His-Asp-Ser-Gly-Tyr-Glu-Val-His-His) represents a
precision tool for deconstructing this complex process.[1] It constitutes the hydrophilic N-
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terminal domain of the full-length peptide but lacks the hydrophobic C-terminal region
responsible for transmembrane insertion and fibrillization.

Scientific Utility:

The "Anchor" Model: A

(1-14) contains the high-affinity metal-binding dyad (His13, His14) and the electrostatically
active residues (Asp1, Glu3, Arg5, Lys16 is absent but His6/13/14 titrate near physiological
pH).[1] It allows researchers to isolate membrane adsorption thermodynamics from pore
formation kinetics.

Physiological Relevance: A

(1-14) is a natural cleavage product of the Angiotensin-Converting Enzyme (ACE),
representing a non-amyloidogenic metabolic fate.[1]

Negative Control: In membrane leakage assays, A

(1-14) serves as the "binding-competent, non-lytic" control, validating that observed
disruption by A

(1-42) is sequence-specific.[1]

Mechanistic Workflow
The following diagram illustrates the experimental logic for using A

(1-14) to decouple adsorption from aggregation.
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Experimental Goal:
Deconstruct Aβ-Membrane Interaction

Select Peptide Fragment

Aβ(1-14)
(Hydrophilic N-Terminus)

Isolate Adsorption

Aβ(1-42)
(Full Length)

Study Toxicity

Mechanism:
Electrostatic Adsorption

Metal Coordination (Cu2+/Zn2+)

Mechanism:
Hydrophobic Insertion

Oligomerization & Pore Formation

Surface Plasmon Resonance (SPR)
Output: KD (Affinity), kon/koff

Primary Readout

Calcein Leakage Assay
Output: Membrane Disruption %

Control Readout

Aβ(1-14) Result:
High Affinity Binding

ZERO Leakage

Aβ(1-42) Result:
Complex Binding
HIGH Leakage

Validation:
Adsorption is necessary but

insufficient for toxicity.

Click to download full resolution via product page

Caption: Workflow decoupling membrane adsorption (A
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1-14) from disruption (A

1-42) using orthogonal biophysical assays.

Detailed Protocols
Protocol A: Preparation of "Seed-Free" A

(1-14)
Why this matters: Although A

(1-14) is not prone to fibrillation, pre-existing aggregates or metal contaminants can alter
binding kinetics.[1] This protocol ensures a monomeric, metal-free baseline.[1]

Materials:

Lyophilized A

(1-14) (Purity >95%).[1]

1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP).[1]

Chelex-100 resin (to remove trace metals from buffers).[1]

Buffer: 10 mM HEPES, 100 mM NaCl, pH 7.4 (Metal-depleted).[1]

Step-by-Step:

Solubilization: Dissolve lyophilized peptide in 100% HFIP to a concentration of 1 mM.

Incubate at Room Temperature (RT) for 1 hour. Causality: HFIP breaks down any pre-formed

hydrogen bonds/secondary structures.[1]

Aliquot & Dry: Aliquot into microcentrifuge tubes. Evaporate HFIP under a stream of nitrogen

gas or in a vacuum centrifuge (SpeedVac) until a clear film remains.[1]

Storage: Store films at -80°C.

Reconstitution: Immediately prior to use, dissolve the film in 10 mM NaOH (to ensure full

solubility away from isoelectric point) then dilute into the experimental HEPES buffer. Self-
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Validation: Verify concentration using Absorbance at 280 nm (Tyr10 extinction coefficient

).[1]

Protocol B: Liposome Binding via Surface Plasmon Resonance
(SPR)
Objective: Quantify the affinity (

) of A

(1-14) to lipid membranes and assess the impact of lipid charge (POPG) and metal ions (Cu

).[1]

Materials:

Sensor Chip: L1 (Cytiva) for liposome capture.[1]

Lipids: POPC (zwitterionic) and POPG (anionic).[1]

Running Buffer: 10 mM HEPES, 100 mM NaCl, pH 7.4. (Optional: + 10

M CuCl

).

Step-by-Step:

Liposome Preparation:

Mix lipids in chloroform (e.g., 70:30 POPC:POPG).[1] Dry under nitrogen.

Rehydrate in buffer to 1 mM. Extrude 15-20 times through a 100 nm polycarbonate filter to

create Large Unilamellar Vesicles (LUVs).[1]

Chip Capture:

Inject LUVs (0.5 mM) at 2
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L/min for 10 min over the active flow cell.

Inject 50 mM NaOH (short pulse) to remove loosely bound liposomes.[1]

Validation: Verify a stable baseline shift of >3000 RU (Resonance Units), indicating

successful lipid coverage.[1]

Peptide Injection (Kinetic Titration):

Prepare A

(1-14) dilution series (e.g., 0.1, 0.5, 1, 5, 10, 20

M).[1]

Inject from low to high concentration (Single Cycle Kinetics) or standard multi-cycle.

Flow rate: 30

L/min (to minimize mass transport limitations).

Contact time: 120s; Dissociation time: 300s.

Data Analysis:

Fit curves to a 1:1 Langmuir binding model (or Steady State Affinity if kinetics are too fast).

[1]

Expectation: A

(1-14) should show rapid on/off rates (typical of surface adsorption) with

in the low micromolar range (1-10

M) for anionic lipids.[1]

Protocol C: The "Negative Control" Leakage Assay
Objective: Prove that A

(1-14) binds without disrupting membrane integrity.
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Materials:

Lipids: 70:30 POPC:POPG.

Dye: Calcein (self-quenching concentration: 50-70 mM).[1]

Detergent: Triton X-100 (for 100% leakage control).[1]

Step-by-Step:

Encapsulation: Rehydrate lipid film in buffer containing 70 mM Calcein. Extrude to form

LUVs.

Purification: Pass LUVs through a Size Exclusion Column (Sephadex G-50) to remove

unencapsulated calcein.[1] Check: Eluted vesicles should be faintly fluorescent (quenched);

free dye remains in column.[1]

Assay Setup:

Place LUVs in fluorometer cuvette (Ex: 490 nm, Em: 520 nm).

Establish stable baseline (

).[1]

Peptide Addition:

Add A

(1-14) (final 10-20

M).[1] Monitor for 30 mins.

Expectation: No significant increase in fluorescence.

Positive Control (Lysis):

Add 10
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L 10% Triton X-100.[1]

Record maximum fluorescence (

).[1]

Calculation:

[1]

Self-Validating Criteria: If A

(1-14) shows < 5% leakage while SPR shows binding, the "Surface Adsorption"
mechanism is validated.[1]

Data Interpretation & Reference Values
The following table summarizes expected biophysical parameters when comparing A

(1-14) to the full-length toxic peptide.
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Parameter
A

(1-14)

A

(1-42)
Interpretation

Net Charge (pH 7.4) ~ -2 to -3 ~ -3

Both are anionic, but

1-14 has higher

charge density per

mass.[1]

Membrane Affinity (

)

1 - 10

M

0.1 - 1

M

1-42 binds stronger

due to hydrophobic

insertion (C-term).[1]

Metal Binding (Cu

)

High Affinity (

nM)
High Affinity

1-14 retains the full

Metal Binding Domain

(MBD).[1]

Calcein Leakage < 5% (Negligible) > 40% (High)

1-14 adsorbs; 1-42

inserts and forms

pores.[1]

Thioflavin T Signal Negative Positive
1-14 does not form

-sheet fibrils.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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